Cas no 28279-52-9 (5-bromo-3H-imidazo[4,5-b]pyridine)

5-bromo-3H-imidazo[4,5-b]pyridine structure
28279-52-9 structure
Product Name:5-bromo-3H-imidazo[4,5-b]pyridine
CAS No:28279-52-9
MF:C6H4BrN3
MW:198.020059585571
MDL:MFCD11973700
CID:251986
PubChem ID:45116393
Update Time:2025-09-24

5-bromo-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1H-imidazo[4,5-b]pyridine
    • 1H-Imidazo[4,5-b]pyridine,5-bromo-(8CI)
    • 3H-Imidazo[4,5-b]pyridine,5-bromo-
    • 5-Bromo-3H-imidazo[4,5-b]pyridine
    • 5-Bromo-4-azabenzimidazole
    • PubChem15410
    • INKJIWXVLWIENL-UHFFFAOYSA-N
    • FCH890342
    • CB0247
    • 5-bromo-3H-imidazol[4,5-b]pyridine
    • PB28254
    • OR46119
    • BC004006
    • ST1161109
    • AB0077951
    • AX8159126
    • 1H-IMIDAZO[4,5-B]PYRIDINE,5-BROMO-
    • 3H-IMIDAZO[4,5-
    • J-516794
    • AC-28892
    • CS-W006019
    • A21874
    • 28279-52-9
    • DTXSID50668437
    • DS-10823
    • SY035880
    • SCHEMBL503434
    • EN300-7058403
    • AKOS006323313
    • FT-0646092
    • MFCD11227145
    • Z3243468088
    • AMY1913
    • DB-067910
    • 1H-5-Bromo-imidazo[4,5-b]pyridine
    • 5-bromo-3H-imidazo[4,5-b]pyridine
    • MDL： MFCD11973700
    • Inchi： 1S/C6H4BrN3/c7-5-2-1-4-6(10-5)9-3-8-4/h1-3H,(H,8,9,10)
    • InChI Key： INKJIWXVLWIENL-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(N=1)N=CN2

Computed Properties

  • Exact Mass: 196.95900
  • Monoisotopic Mass: 196.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.8

Experimental Properties

  • Density: 2.00
  • Boiling Point: 280 ºC
  • Flash Point: 123 ºC
  • Refractive Index: 1.745
  • PSA: 41.57000
  • LogP: 1.72040

5-bromo-3H-imidazo[4,5-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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